N-Hydroxy(4-methoxyphenyl)-methanamine hydrochloride

• Molecular Formula: C8H12ClNO2
• Molecular Weight: 189.64 g/mol
• IUPAC Name: N-[(4-methoxyphenyl)methyl]hydroxylamine;hydrochloride
• InChI: InChI=1S/C8H11NO2.ClH/c1-11-8-4-2-7(3-5-8)6-9-10;/h2-5,9-10H,6H2,1H3;1H
• InChI Key: SHWYUSFDCSHNJF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNO.Cl

Description

N-Hydroxy(4-methoxyphenyl)-methanamine hydrochloride is a useful research compound. Its molecular formula is C8H12ClNO2 and its molecular weight is 189.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[tert-Butoxycarbonyl-[(4-methoxyphenyl)methyl]amino]tert-butyl carbonate (1.125 Kg, 3.1 mol) is dissolved in 1,4-dioxane (2.8 L) and a hydrogen chloride solution (4 M in dioxane, 3.15 L, 12.4 mol) is added drop wise over 1 hour 30 minutes. The solution is stirred at room temperature overnight. The title product is collected by filtration as white solid (488.0 g, 81%). 1H NMR (d6-DMSO) δ 11.71 (s, 2H), 10.94 (s, 1H), 7.44 (d, J=8.8 Hz, 2H), 6.95 (d, J=8.8 Hz, 2H), 4.22 (s, 2H), 3.75 (s, 3H).